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Compound of Interest

Compound Name: Silver tetrafluoroborate

Cat. No.: B077574 Get Quote

CAS Number: 14104-20-2

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals on silver tetrafluoroborate (AgBF₄). It covers its fundamental

properties, applications in organic synthesis, detailed experimental protocols, and safety

considerations.

Core Properties and Data
Silver tetrafluoroborate is a white, crystalline solid that is soluble in polar organic solvents

and water.[1] It is widely utilized in inorganic and organometallic chemistry. The following table

summarizes its key quantitative data:
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Property Value Reference(s)

CAS Number 14104-20-2 [1]

Molecular Formula AgBF₄ [1]

Molecular Weight 194.67 g/mol [1]

Appearance
White to pale brown crystalline

powder

Melting Point 70-73 °C (decomposes)

Solubility

Soluble in water, acetonitrile,

and other polar organic

solvents.[1]

Density 3.125 g/cm³

Applications in Research and Drug Development
Silver tetrafluoroborate is a versatile reagent and catalyst in a multitude of organic reactions,

primarily due to its character as a Lewis acid and its ability to act as a halide abstractor.

Key Applications Include:

Lewis Acid Catalysis: It is employed to catalyze a variety of reactions, including Diels-Alder,

Friedel-Crafts, and other cycloaddition reactions.

Halide Abstraction: The high affinity of the silver(I) ion for halides drives reactions by

precipitating the corresponding silver halide, thereby generating reactive cationic

intermediates. This is a cornerstone of its utility.

Glycosylation Reactions: It serves as a potent promoter in chemical glycosylation, facilitating

the formation of glycosidic bonds, a critical process in the synthesis of complex

carbohydrates and glycoconjugates relevant to drug development.

Cyclization and Rearrangement Reactions: AgBF₄ catalyzes various intramolecular

cyclization and rearrangement reactions to construct complex molecular architectures.
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Experimental Protocols
This section provides detailed methodologies for key experiments involving silver
tetrafluoroborate.

Silver Tetrafluoroborate-Promoted Glycosylation
This protocol details the use of silver tetrafluoroborate as a promoter for the activation of

glycosyl donors.

Materials:

Glycosyl donor (e.g., glycosyl bromide)

Glycosyl acceptor

Silver tetrafluoroborate (AgBF₄)

Anhydrous dichloromethane (DCM) as solvent

Molecular sieves (4 Å)

Inert atmosphere (e.g., argon or nitrogen)

Procedure:

To a solution of the glycosyl donor (1.0 eq) and glycosyl acceptor (1.2 eq) in anhydrous DCM

under an inert atmosphere, add freshly activated 4 Å molecular sieves.

Stir the mixture at room temperature for 30 minutes.

Cool the reaction mixture to the desired temperature (e.g., -40 °C).

Add silver tetrafluoroborate (1.5 eq) to the mixture in one portion.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.
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Allow the mixture to warm to room temperature and then filter it through a pad of Celite.

Wash the Celite pad with DCM.

Combine the organic layers and wash with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

glycoside.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for a silver tetrafluoroborate-catalyzed

glycosylation reaction.
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Workflow for AgBF4-Catalyzed Glycosylation
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Caption: General workflow for a glycosylation reaction catalyzed by silver tetrafluoroborate.
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Safety and Handling
Silver tetrafluoroborate is a corrosive and moisture-sensitive compound. It should be handled

with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat. All manipulations should be carried out in a well-ventilated fume hood. In case of

contact with skin or eyes, flush immediately with copious amounts of water and seek medical

attention. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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